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Introduction

Hexanitrostilbene (HNS) is a high-performance, heat-resistant secondary explosive that has

become a critical material for numerous space mission applications due to its exceptional

thermal stability and insensitivity to accidental detonation.[1][2] Developed in the 1960s at the

U.S. Naval Ordnance Laboratory, HNS offers a unique combination of properties that make it

highly reliable in the extreme environments of space, including high vacuum, and broad

temperature fluctuations.[1][3] This document provides detailed application notes and protocols

for researchers, scientists, and professionals involved in the development and qualification of

materials for space applications.

Key Properties and Advantages for Space Applications

The suitability of HNS for space missions stems from its distinct physical and chemical

properties:

High Thermal Stability: HNS has a high melting point of 316-318 °C and can withstand

temperatures up to 325°C, making it ideal for applications where components may be

exposed to significant heat during launch or operation.[1][2][4]

Low Sensitivity: It exhibits very low sensitivity to impact, friction, and electrostatic sparks,

which is a critical safety requirement for handling and integration into complex spacecraft

systems.[1][2]
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Vacuum Stability: HNS demonstrates superior resistance to sublimation at high temperatures

and low pressures, a vital characteristic for materials used in the vacuum of space to prevent

degradation and contamination.[2][3][5]

Radiation Resistance: It is resistant to radiation, ensuring its performance is not

compromised during long-duration missions or passage through radiation belts.[2]

Reliable Performance: HNS provides consistent and reliable detonation characteristics,

which is essential for mission-critical pyrotechnic events.

There are several types of HNS, with HNS-I, HNS-II, and HNS-IV being the most common.

HNS-I is a fine, crystalline material produced directly from synthesis, while HNS-II is a higher-

density, larger-particle form obtained through recrystallization, offering better handling and

loading properties.[3][4][6] HNS-IV is a specific variant recognized for its use in exploding foil

initiators (EFI).[7][8]

Quantitative Data Summary
The properties of HNS are summarized in the tables below for easy comparison.

Table 1: Physical and Explosive Properties of Hexanitrostilbene (HNS)
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Property HNS-I / HNS-II HNS-IV Reference(s)

Chemical Formula C₁₄H₆N₆O₁₂ C₁₄H₆N₆O₁₂ [1]

Molar Mass 450.23 g/mol 450.23 g/mol [1]

Appearance
Yellow crystalline

powder

Yellow crystalline

powder
[1]

Density 1.70 - 1.74 g/cm³ ~1.7 g/cm³ [1][9]

Melting Point 316 - 318 °C 316 - 318 °C [1][4]

Detonation Velocity
7,000 m/s (at 1.70

g/cm³) to 7,120 m/s
~7,200 m/s [1][9][10]

Heat of Detonation 4 kJ/g Not Specified [1]

Shock Sensitivity Low Low [1]

Friction Sensitivity Low Low [1]

Thermal Stability Stable up to 325°C
Stable to over 200°C

for extended periods
[2][4]

Table 2: Comparison of HNS with Other Common Aerospace Explosives
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Property
HNS
(Hexanitrostilbene)

RDX (Cyclonite) HMX (Octogen)

Thermal Stability Excellent Good Very Good

Melting Point (°C) 316 - 318 205 276 - 286

Impact Sensitivity Low High Moderate

Friction Sensitivity Low High Moderate

Detonation Velocity

(m/s)
~7,000 - 7,200 ~8,750 ~9,100

Vacuum Stability Excellent Poor Moderate

Primary Use in Space
High-temp pyros,

MDF
Boosters, charges Boosters, charges

Detailed Application Notes
HNS has been qualified for and utilized in a wide range of space mission applications, from

human spaceflight to deep space exploration.

1. Pyrotechnic Actuation Systems Pyrotechnic devices are essential for many critical, one-shot

operations on a spacecraft. HNS is used in cartridges for devices that perform functions such

as:

Stage separation

Fairing and heat shield jettison

Deployment of solar arrays, antennas, and landing gear

Release of satellites from launch vehicles

Cutting of cables and lines[11][12]

The high reliability and safety of HNS make it a preferred choice for these mission-critical

events.[11] During the Apollo program, over 210 pyrotechnic devices were used per flight,
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many of which relied on the stability of HNS.[11][13]

2. Seismic Experiments on the Moon One of the most notable uses of HNS was in the Apollo

Lunar Active Seismic Experiments (ALSEP) and the Lunar Seismic Profiling Experiment

(LSPE).[1][14] HNS was the primary explosive in mortar-launched seismic charges. To

withstand the extreme temperature swings and vacuum on the lunar surface, a plastic-bonded

explosive (PBX) formulation of HNS and Teflon (HNS/Teflon 90/10) was developed.[2][5] This

formulation demonstrated excellent thermal stability, superior resistance to sublimation, and

was easily molded and machined into the required charge shapes.[3][5] These charges were

successfully detonated on the Moon to generate seismic waves, allowing scientists to study the

lunar subsurface.[2][5]

3. Detonating Cords and Fuses HNS is extensively used in various forms of detonating cords,

including Mild Detonating Fuse (MDF), Flexible Confined Detonating Cord (FCDC), and Linear

Shaped Charges (LSC).[2][6][15] These components are used to transfer a detonation signal

from an initiator to one or more downstream devices reliably and with precise timing. The

thermal stability of HNS ensures that these cords maintain their performance characteristics

even when routed near hot components of a spacecraft. Studies on hardware from the Space

Shuttle's crew escape system showed no degradation in HNS-loaded components after years

of service and accelerated aging, leading to a recommended extension of their useful life to 20

years.[15]

Experimental Protocols
The qualification of HNS for space applications requires rigorous testing to verify its properties

and performance. The following are generalized protocols for key experiments.

Protocol 1: Thermal Stability Analysis via Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and decomposition temperature of HNS, providing

insight into its thermal stability.

Methodology:

Sample Preparation: Accurately weigh 1-2 mg of the HNS sample into a hermetically sealed

aluminum DSC pan. Prepare an identical empty pan to serve as a reference.
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Instrument Setup: Place the sample and reference pans into the DSC instrument. Purge the

DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate.

Thermal Program: Heat the sample at a constant ramp rate (e.g., 10 °C/min) from ambient

temperature to a temperature above the expected decomposition point (e.g., 400 °C).

Data Acquisition: Record the differential heat flow between the sample and the reference as

a function of temperature.

Analysis:

The melting point is identified as the onset temperature of the endothermic peak.

The decomposition temperature is identified as the onset temperature of the large

exothermic peak that follows the melt.

The data provides critical information for establishing safe operating temperature limits.[4]

Protocol 2: Impact Sensitivity Testing (Drop Weight Method)

Objective: To determine the sensitivity of HNS to initiation by impact, a critical safety parameter.

Methodology:

Sample Preparation: Prepare a small, precise amount of the HNS sample (e.g., 35 ± 1 mg)

on a specified sandpaper disc, placed on a steel anvil.

Test Execution: A specified weight (e.g., 2.5 kg) is dropped from varying heights onto the

sample. A "go" (detonation, burning, or charring) or "no-go" is recorded for each drop.

Staircase Method: The height of the drop is adjusted based on the previous result. If a "go"

occurs, the height is decreased for the next test. If a "no-go" occurs, the height is increased.

Data Analysis: The results from a series of ~25 drops are statistically analyzed to determine

the 50% probability height (H₅₀), which is the height from which the drop weight has a 50%

chance of causing a reaction. A higher H₅₀ value indicates lower sensitivity.

Protocol 3: Vacuum Stability and Compatibility Test
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Objective: To measure the amount of gas evolved from HNS when heated under vacuum and

to assess its chemical compatibility with other materials.

Methodology:

Sample Preparation:

For vacuum stability, a precisely weighed sample of HNS is placed in a glass test

manifold.

For compatibility, a weighed sample of HNS is placed in direct contact with another

material (e.g., polymer, adhesive) inside the manifold.

Test Setup: The manifold is connected to a vacuum pump and evacuated to a high vacuum

(e.g., <5 mm Hg).

Heating: The sample is heated in an oven to a specified temperature (e.g., 150 °C) for a set

duration (e.g., 48 hours).[3]

Measurement: After the heating period, the manifold is cooled to room temperature, and the

volume of non-condensable gas evolved is measured using a gas burette.

Analysis: The volume of gas evolved per gram of explosive is calculated. A low value (e.g., <

2.0 mL/g) indicates good thermal stability and compatibility.[3]

Visualizations
Diagram 1: HNS Properties to Space Application Logic
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Caption: Logical flow from HNS properties to mission requirements and applications.

Diagram 2: Experimental Workflow for HNS Qualification
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Caption: Workflow for the qualification and testing of HNS for space missions.
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Diagram 3: HNS Synthesis and Processing Flow
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Caption: Simplified flow diagram for the synthesis and processing of HNS types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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